(2-chloro-6-fluorophenyl)(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: (2-chloro-6-fluorophenyl)-[4-[1-(2-fluorophenyl)imidazol-2-yl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C20H17ClF2N4O.ClH/c21-14-4-3-6-16(23)18(14)19(28)25-10-12-26(13-11-25)20-24-8-9-27(20)17-7-2-1-5-15(17)22;/h1-9H,10-13H2;1H
• InChI Key: OSNMCCVBBZKISE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CN2C3=CC=CC=C3F)C(=O)C4=C(C=CC=C4Cl)F.Cl
• Molecular Formula: C20H18Cl2F2N4O
• Molecular Weight: 439.3 g/mol

Description

(2-chloro-6-fluorophenyl)(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C20H18Cl2F2N4O and its molecular weight is 439.29. The purity is usually 95%.
BenchChem offers high-quality (2-chloro-6-fluorophenyl)(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-chloro-6-fluorophenyl)(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analytical Methodologies

The study by El-Sherbiny et al. (2005) presents an analytical approach using micellar liquid chromatography (MLC) and microemulsion liquid chromatography (MELC) for the separation and analysis of flunarizine hydrochloride and its degradation products. This methodology could be applicable for the quality control and stability assessment of related complex organic compounds, including "(2-chloro-6-fluorophenyl)(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride" in pharmaceutical formulations El-Sherbiny et al., 2005.

Structural and Activity Analysis

Prasad et al. (2018) explored the antiproliferative activity of novel bioactive heterocycles, highlighting the importance of structural analysis for understanding the activity of complex organic compounds. The detailed structural characterization, including X-ray diffraction and Hirshfeld surface analysis, provides insights into the intermolecular interactions critical for biological activity. Such detailed structural exploration can inform the design and development of new drugs based on the compound Prasad et al., 2018.

Synthesis and Activity of Derivatives

Patel et al. (2011) and Sathe et al. (2011) both report on the synthesis and antimicrobial activity of new derivatives containing similar structural motifs. These studies underscore the significance of chemical modifications to enhance biological activity, suggesting that similar strategies could be applied to synthesize and evaluate derivatives of "(2-chloro-6-fluorophenyl)(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride" for potential antimicrobial or other biological activities Patel et al., 2011; Sathe et al., 2011.